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Compound of Interest

Compound Name: Ir(MDQ)2(acac)

Cat. No.: B6593347

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds is a critical component of laboratory safety and
operational integrity. This guide provides essential, step-by-step procedures for the safe
disposal of Ir(MDQ)2(acac), also known as Bis(2-methyldibenzo[f,h]quinoxaline)
(acetylacetonate)iridium(lll), a compound utilized in organic light-emitting diodes (OLEDS).

While Ir(MDQ)2(acac) is not classified as a hazardous substance or mixture according to
Regulation (EC) No. 1272/2008, and does not require labeling under EC directives, adherence
to proper disposal protocols is a matter of best practice in laboratory management.[1] This
substance is also not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[1]

Safe Handling and Personal Protective Equipment
(PPE)

Before beginning any disposal procedure, it is imperative to handle Ir(MDQ)2(acac) with care
to minimize exposure. Although not classified as hazardous, general safety measures should
always be observed.

» Ventilation: Always handle the compound in a well-ventilated area to avoid inhalation of any
dust or fumes.[1]

» Personal Protective Equipment: Wear appropriate PPE, including:
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o Safety glasses or goggles to protect the eyes.
o Gloves to prevent skin contact.

o Alab coat or other protective clothing.

e Hygiene: Avoid eating, drinking, or smoking in the handling area. Wash hands thoroughly
after handling the compound.[1]

Step-by-Step Disposal Procedure

The recommended disposal method for Ir(MDQ)2(acac) is incineration by a licensed and
accredited disposal contractor.[1]

e Collection of Waste:

o Carefully collect waste Ir(MDQ)2(acac) in a designated and clearly labeled waste
container.

o For spilled material, sweep up the solid, avoiding the creation of dust.[1] Vacuum
equipment can be used where practical.[1]

o Ensure the waste container is suitable for chemical waste and is kept tightly closed.[1]
e Packaging and Labeling:
o Package the waste material securely.

o Label the container clearly with the full chemical name: Bis(2-
methyldibenzo[f,h]quinoxaline)(acetylacetonate)iridium(lll) and the CAS number: 536755-
34-7.[1]

o Include any other information required by your institution's waste management program or
the disposal contractor.

o Storage of Waste:
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o Store the sealed waste container in a designated, well-ventilated chemical waste storage

area.

o Keep it away from incompatible materials, although none are specifically noted in the
safety data sheet.[1]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with the safety data sheet (SDS) for Ir(MDQ)2(acac).

o The standard and recommended method of disposal is via incineration.[1] Alternatively, it
can be sent to a licensed recycler or reclaimer.[1]

e Disposal of Empty Containers:

o Completely emptied packaging that contained Ir(MDQ)2(acac) can be recycled.[1] Ensure
the container is thoroughly decontaminated according to your laboratory's procedures
before recycling.

Quantitative Data

The safety data sheet for Ir(MDQ)2(acac) does not assign any occupational exposure limits.[1]
Furthermore, it indicates that no components need to be disclosed under applicable
regulations, meaning there is no quantitative data to report regarding hazardous
concentrations.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ir(MDQ)2(acac).
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Disposal Workflow for Ir(MDQ)2(acac)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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